Cas no 1998971-66-6 (2-{(tert-butoxy)carbonylamino}-5,5-dichloropent-4-enoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5,5-dichloropent-4-enoic acid
• CAS No: 1998971-66-6
• MF: C₁₀H₁₅Cl₂NO₄
• MW: 284.136401414871
• CID: 6066266
• PubChem ID: 165530284
• Update Time: 2025-05-25

2-{(tert-butoxy)carbonylamino}-5,5-dichloropent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-5,5-dichloropent-4-enoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-5,5-dichloropent-4-enoic acid
• 1998971-66-6
• EN300-1297690

• Inchi： 1S/C10H15Cl2NO4/c1-10(2,3)17-9(16)13-6(8(14)15)4-5-7(11)12/h5-6H,4H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： DONLFRRRRVGMSX-UHFFFAOYSA-N
• SMILES： Cl/C(=C/CC(C(=O)O)NC(=O)OC(C)(C)C)/Cl

Computed Properties

• Exact Mass: 283.0378133g/mol
• Monoisotopic Mass: 283.0378133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5,5-dichloropent-4-enoic acid

Research Brief on 2-{(tert-butoxy)carbonylamino}-5,5-dichloropent-4-enoic acid (CAS: 1998971-66-6)

The compound 2-{(tert-butoxy)carbonylamino}-5,5-dichloropent-4-enoic acid (CAS: 1998971-66-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 2-{(tert-butoxy)carbonylamino}-5,5-dichloropent-4-enoic acid as a versatile intermediate in the synthesis of bioactive molecules. Its dichlorinated alkene moiety and Boc-protected amino group make it a valuable building block for the construction of complex pharmacophores. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel protease inhibitors, showcasing its potential in targeting infectious diseases.

In terms of biological activity, preliminary in vitro studies have revealed that derivatives of this compound exhibit moderate inhibitory effects against specific cancer cell lines, particularly those associated with solid tumors. The dichlorinated alkene functionality appears to play a crucial role in this activity, possibly through covalent interactions with cellular targets. However, further mechanistic studies are required to fully elucidate its mode of action.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2-{(tert-butoxy)carbonylamino}-5,5-dichloropent-4-enoic acid to improve yield and purity. A 2024 study published in Organic Process Research & Development reported a scalable, chromatography-free synthesis route that significantly enhances its accessibility for medicinal chemistry applications.

The compound's stability profile has also been investigated, with findings suggesting that it remains stable under standard laboratory conditions but may undergo decomposition at elevated temperatures. This information is particularly valuable for researchers working with this material in drug discovery programs.

Looking forward, 2-{(tert-butoxy)carbonylamino}-5,5-dichloropent-4-enoic acid presents exciting opportunities for the development of new therapeutic agents. Its structural features make it particularly suitable for fragment-based drug discovery approaches, and several pharmaceutical companies have reportedly included it in their screening libraries. Continued research into its biological activities and synthetic applications is expected to yield important insights in the coming years.